Cas no 1706503-59-4 ((2Z)-3-phenyl-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)prop-2-en-1-one)

• Product Name: (2Z)-3-phenyl-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)prop-2-en-1-one
• CAS No: 1706503-59-4
• MF: C₂₁H₂₁N₅O₂
• MW: 375.4237
• CID: 5346011
• Update Time: 2025-10-21

(2Z)-3-phenyl-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (Z)-3-phenyl-1-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]prop-2-en-1-one
• (Z)-3-phenyl-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)prop-2-en-1-one
• (2Z)-3-phenyl-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C21H21N5O2/c27-20(9-8-16-5-2-1-3-6-16)26-12-4-7-17(15-26)13-19-24-21(25-28-19)18-14-22-10-11-23-18/h1-3,5-6,8-11,14,17H,4,7,12-13,15H2/b9-8-
• InChI Key： TVIDUFLIBMEPEM-HJWRWDBZSA-N
• SMILES： O1C(C([H])([H])C2([H])C([H])([H])N(C(/C(/[H])=C(/[H])\C3C([H])=C([H])C([H])=C([H])C=3[H])=O)C([H])([H])C([H])([H])C2([H])[H])=NC(C2C([H])=NC([H])=C([H])N=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 537
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2Z)-3-phenyl-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)prop-2-en-1-one

(2Z)-3-phenyl-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)prop-2-en-1-one

The compound (2Z)-3-phenyl is a complex organic molecule with the CAS number 1706503-59-4. This molecule is characterized by its intricate structure, which includes a pyrazin moiety and a piperidine ring system. The oxadiazole group further adds to its structural complexity, making it a subject of interest in various fields of chemical research.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the pyrazine ring has been shown to enhance the molecule's ability to interact with specific biological targets, making it a promising candidate for drug design. Additionally, the piperidine ring contributes to the molecule's flexibility, which is crucial for its bioavailability and efficacy.

One of the most significant advancements in understanding this compound has come from its application in anticancer research. Researchers have found that the (2Z)-3-phenyl moiety plays a critical role in inhibiting the growth of cancer cells. This discovery has opened new avenues for exploring its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic techniques has enabled chemists to achieve high yields and purity levels. The incorporation of the oxadiazole group into the molecule's structure has been particularly challenging but has yielded significant rewards in terms of its pharmacological properties.

In terms of applications, this compound has shown promise in the field of biomedical imaging. Its ability to fluoresce under certain conditions makes it an ideal candidate for use in diagnostic tools. Furthermore, its stability under physiological conditions ensures that it can be used safely in vivo.

The structural features of this compound also make it a valuable tool in materials science. The pyrazine and oxadiazole groups contribute to its electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a component in light-emitting diodes (LEDs), where its ability to emit light at specific wavelengths could be advantageous.

In conclusion, (2Z)-3-phenyl, with its unique structural features and diverse applications, continues to be a focal point in chemical research. Its potential in pharmaceuticals, diagnostics, and materials science underscores its importance as a versatile compound. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its role in modern chemistry.